N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide

• Molecular Formula: C20H21ClN4OS
• Molecular Weight: 400.9 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-sulfanylidene-1,2,4-triazol-1-yl]acetamide
• InChI: InChI=1S/C20H21ClN4OS/c1-4-24-19(15-8-5-13(2)6-9-15)23-25(20(24)27)12-18(26)22-16-10-7-14(3)17(21)11-16/h5-11H,4,12H2,1-3H3,(H,22,26)
• InChI Key: XQXOVKXIXNUYDA-UHFFFAOYSA-N
• SMILES: CCN1C(=NN(C1=S)CC(=O)NC2=CC(=C(C=C2)C)Cl)C3=CC=C(C=C3)C

Description

N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide, also known as CMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. CMPT is a triazole derivative that has been synthesized through a multi-step process, and its unique structure makes it a promising candidate for further studies.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has also been shown to inhibit the activity of various kinases, including protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and anti-cancer activities. N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has been shown to inhibit the production of various pro-inflammatory cytokines, including interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has also been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide for lab experiments is its unique structure, which makes it a promising candidate for further studies. N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has also been shown to have low toxicity, making it a relatively safe compound to work with. However, one limitation of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide. One potential direction is the development of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide derivatives with improved solubility and bioavailability. Another potential direction is the study of the mechanism of action of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide in more detail, in order to better understand its potential applications in various fields of research. Finally, the development of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide-based drugs for the treatment of inflammatory diseases and cancer is a promising area of research that warrants further investigation.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide involves a multi-step process that starts with the reaction of 3-chloro-4-methylphenylamine with ethyl acetoacetate to form 3-chloro-4-methylphenyl-3-oxobutanoate. This intermediate is then reacted with thiosemicarbazide to form the corresponding thiosemicarbazone, which is further reacted with ethyl chloroacetate to form the final product, N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has been extensively studied for its potential applications in various fields of research. One of the most promising applications of N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide is in the field of medicinal chemistry, where it has shown significant potential as an anti-inflammatory and anti-cancer agent. N-(3-chloro-4-methylphenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has also been studied for its potential use as a pesticide and as a corrosion inhibitor for metals.